![molecular formula C8H9NO2 B1233921 (Z)-(4-hydroxyphenyl)acetaldehyde oxime](/img/structure/B1233921.png)
(Z)-(4-hydroxyphenyl)acetaldehyde oxime
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Overview
Description
(Z)-(4-hydroxyphenyl)acetaldehyde oxime is a (4-hydroxyphenyl)acetaldehyde oxime.
Scientific Research Applications
Acetaldehyde Production and Metabolism Acetaldehyde, a product of oxidative ethanol metabolism, is known for its strong electrophilic properties and high reactivity towards biogenic nucleophiles. Its production and further metabolism have been a subject of study, particularly concerning its role in salivary acetaldehyde levels and the risk of upper digestive tract cancer in individuals with ALDH2 deficiency (Väkeväinen, Tillonen, & Salaspuro, 2001). Similarly, the formation of acetaldehyde DNA adducts in human granulocytes and lymphocytes has been observed, suggesting a mechanism for alcohol's involvement in carcinogenesis (Fang & Vaca, 1997).
Role in Oxidative Stress and Carcinogenesis The presence of acetaldehyde protein adducts in liver biopsy specimens of patients with high alcohol consumption has been assessed, indicating its potential involvement in the pathogenesis of liver fibrosis (Holstege et al., 1994). Moreover, the role of acetaldehyde in oxidative stress has been studied, showing that it stimulates collagen gene expression and forms protein-acetaldehyde adducts, which are believed to be involved in the pathogenesis of liver fibrosis (Holstege et al., 1994).
Influence on Human Psychomotor Function Acetaldehyde's impact on human psychomotor functions has been investigated, particularly in relation to automobile driving skills. The study showed that acetaldehyde might play a more significant role than alcohol in determining effects on human psychomotor function and skills (Kim et al., 2010).
Biomarker Potential in Medical Conditions The presence of volatile aldehydes, including acetaldehyde, in exhaled breath has been explored as a potential biomarker for lung cancer. The study found that certain exhaled aldehyde concentrations were significantly higher in lung cancer patients than in smokers and healthy controls, suggesting a noninvasive method for recognizing lung malignancies (Fuchs et al., 2009).
Properties
Molecular Formula |
C8H9NO2 |
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Molecular Weight |
151.16 g/mol |
IUPAC Name |
4-[(2Z)-2-hydroxyiminoethyl]phenol |
InChI |
InChI=1S/C8H9NO2/c10-8-3-1-7(2-4-8)5-6-9-11/h1-4,6,10-11H,5H2/b9-6- |
InChI Key |
TVXJJNJGTDWFLD-TWGQIWQCSA-N |
Isomeric SMILES |
C1=CC(=CC=C1C/C=N\O)O |
SMILES |
C1=CC(=CC=C1CC=NO)O |
Canonical SMILES |
C1=CC(=CC=C1CC=NO)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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